4-[4-(dimethylamino)benzylidene]-5-methyl-2,4-dihydro-3H-pyrazol-3-one

• Molecular Formula: C13H15N3O
• Molecular Weight: 229.28 g/mol
• IUPAC Name: (4E)-4-[[4-(dimethylamino)phenyl]methylidene]-3-methyl-1H-pyrazol-5-one
• InChI: InChI=1S/C13H15N3O/c1-9-12(13(17)15-14-9)8-10-4-6-11(7-5-10)16(2)3/h4-8H,1-3H3,(H,15,17)/b12-8+
• InChI Key: BAWRRKUXAHTGRS-XYOKQWHBSA-N
• Isomeric SMILES: CC\1=NNC(=O)/C1=C/C2=CC=C(C=C2)N(C)C
• SMILES: CC1=NNC(=O)C1=CC2=CC=C(C=C2)N(C)C

Description

4-[4-(dimethylamino)benzylidene]-5-methyl-2,4-dihydro-3H-pyrazol-3-one, commonly known as DMABN, is a chemical compound that has gained significant attention in the scientific community due to its diverse range of applications.

Mechanism of Action

The mechanism of action of DMABN is not fully understood. However, it is believed that the compound acts as a donor-acceptor molecule, which allows for efficient charge transfer. This property makes DMABN an ideal candidate for use in organic electronics.
Biochemical and physiological effects:
DMABN has not been extensively studied for its biochemical and physiological effects. However, some studies have suggested that the compound may have antioxidant properties and could potentially be used in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using DMABN in lab experiments is its ease of synthesis. The compound can be synthesized using relatively simple laboratory techniques and is readily available. However, one of the limitations of using DMABN is its low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for research on DMABN. One area of research is in the development of DMABN-based materials for use in organic electronics. Another area of research is in the investigation of the compound's potential antioxidant properties and its use in the treatment of neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action of DMABN and its potential applications in other areas of scientific research.

Synthesis Methods

DMABN can be synthesized by the condensation of 4-(dimethylamino)benzaldehyde and 5-methyl-2,4-dihydro-3H-pyrazol-3-one in the presence of a catalyst. The reaction takes place in a solvent such as ethanol or methanol under reflux conditions. The resulting product is a yellow crystalline solid that can be purified by recrystallization.

Scientific Research Applications

DMABN has been extensively studied for its potential use in various scientific research applications. One of the most significant areas of research is in the field of organic electronics, where DMABN has been used as a building block for the synthesis of organic semiconductors. DMABN-based semiconductors have shown promising results in the development of organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).